Cas no 1804052-73-0 (Methyl 3-fluoro-5-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 3-fluoro-5-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1804052-73-0
• MF: C₉H₇F₄NO₂
• MW: 237.150996446609
• CID: 4802211
• Update Time: 2025-06-08

Methyl 3-fluoro-5-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-5-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C9H7F4NO2/c1-16-8(15)2-5-6(9(11,12)13)3-14-4-7(5)10/h3-4H,2H2,1H3
• InChI Key： HEZLIBGPCXCVKM-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(C(F)(F)F)=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-fluoro-5-(trifluoromethyl)pyridine-4-acetate

Methyl 3-fluoro-5-(trifluoromethyl)pyridine-4-acetate (CAS No. 1804052-73-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-fluoro-5-(trifluoromethyl)pyridine-4-acetate, identified by its CAS number 1804052-73-0, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique fluorinated pyridine core, has garnered significant attention in recent years due to its versatile applications in the development of novel therapeutic agents. The presence of both fluoro and trifluoromethyl substituents imparts distinct electronic and steric properties, making it an indispensable building block for medicinal chemists.

The growing interest in fluorinated compounds stems from their ability to enhance the pharmacokinetic and pharmacodynamic properties of drug candidates. Specifically, the introduction of fluorine atoms can improve metabolic stability, binding affinity, and oral bioavailability. In the case of Methyl 3-fluoro-5-(trifluoromethyl)pyridine-4-acetate, these attributes make it particularly suitable for the synthesis of small-molecule inhibitors targeting various biological pathways.

Recent advancements in drug discovery have highlighted the importance of fluorinated pyridines in the development of antiviral, anticancer, and anti-inflammatory agents. For instance, studies have demonstrated that compounds incorporating this moiety exhibit enhanced activity against certain enzymes and receptors. The structural versatility of Methyl 3-fluoro-5-(trifluoromethyl)pyridine-4-acetate allows for further functionalization, enabling the creation of a diverse array of derivatives with tailored biological activities.

In particular, the trifluoromethyl group plays a crucial role in modulating the electronic properties of the pyridine ring. This substitution pattern is frequently employed to increase lipophilicity and reduce metabolic degradation, thereby improving the overall efficacy of drug candidates. The acetate ester functionality at the 4-position provides an additional point for chemical modification, facilitating further derivatization through various synthetic strategies.

The synthesis of Methyl 3-fluoro-5-(trifluoromethyl)pyridine-4-acetate typically involves multi-step organic transformations, often starting from readily available pyridine precursors. Advanced catalytic methods, including transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and selectivity. These synthetic approaches are critical for ensuring that pharmaceutical intermediates meet stringent purity standards required for clinical applications.

One notable application of this compound is in the synthesis of kinase inhibitors, which are widely used in oncology research. The fluorinated pyridine scaffold is particularly effective in disrupting protein-protein interactions and inhibiting aberrant signaling pathways associated with cancer cell proliferation. For example, derivatives of Methyl 3-fluoro-5-(trifluoromethyl)pyridine-4-acetate have been investigated as potential inhibitors of tyrosine kinases, showing promise in preclinical studies.

The impact of fluorination on drug design extends beyond simple structural modifications. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their enhanced binding affinity to biological targets. This phenomenon is attributed to the ability of fluorine atoms to modulate hydrophobicity and electronic distribution within a molecule. As a result, Methyl 3-fluoro-5-(trifluoromethyl)pyridine-4-acetate serves as a cornerstone intermediate for developing next-generation therapeutics.

Ongoing research continues to uncover new applications for fluorinated pyridines in medicinal chemistry. Innovations in synthetic methodologies are enabling more efficient access to complex derivatives, further expanding their utility in drug development. Collaborative efforts between academia and industry are driving progress in this field, with a focus on optimizing synthetic routes and exploring novel biological targets.

The future prospects for Methyl 3-fluoro-5-(trifluoromethyl)pyridine-4-acetate are promising, given its broad applicability across multiple therapeutic areas. As our understanding of fluorinated chemistry evolves, new opportunities will arise for leveraging this compound in the design of safer and more effective drugs. The continued exploration of its derivatives will undoubtedly contribute to significant advancements in human health.